Cas no 2305455-07-4 (N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide)

• Product Name: N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide
• CAS No: 2305455-07-4
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5415223
• PubChem ID: 137931083
• Update Time: 2025-07-15

N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(4-Phenyl-1,3-thiazol-2-yl)oxan-4-yl]methyl]prop-2-enamide
• Z3024768198
• EN300-26609600
• N-{[4-(4-phenyl-1,3-thiazol-2-yl)oxan-4-yl]methyl}prop-2-enamide
• 2305455-07-4
• N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide

• Inchi： 1S/C18H20N2O2S/c1-2-16(21)19-13-18(8-10-22-11-9-18)17-20-15(12-23-17)14-6-4-3-5-7-14/h2-7,12H,1,8-11,13H2,(H,19,21)
• InChI Key： ZGVXTFKKQKRGJA-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=NC(C3=CC=CC=C3)=CS2)CCOCC1)(=O)C=C

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.5Ų

Additional information on N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide

Comprehensive Overview of N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide (CAS No. 2305455-07-4)

N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide, with the CAS number 2305455-07-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tetrahydro-2H-pyran ring, a 4-phenyl-2-thiazolyl moiety, and an acrylamide functional group. Its structural complexity makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel compounds like N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide has surged due to its potential therapeutic properties. Researchers are particularly interested in its bioactivity and selective binding capabilities, which could pave the way for new treatments targeting chronic diseases. The compound's CAS no 2305455-07-4 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most intriguing aspects of this compound is its molecular design, which incorporates both hydrophobic and hydrophilic regions. This duality enhances its solubility and bioavailability, critical factors in drug development. The 4-phenyl-2-thiazolyl group, in particular, is known for its role in modulating biological pathways, making it a hotspot for medicinal chemistry studies. Additionally, the acrylamide segment offers reactivity that can be leveraged for further chemical modifications.

The synthesis of N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent standards required for pharmaceutical applications.

From an industrial perspective, CAS no 2305455-07-4 is gaining traction as a building block for more complex molecules. Its versatility allows it to be incorporated into polymers, coatings, and other advanced materials. The tetrahydro-2H-pyran ring, for instance, contributes to the thermal stability of these materials, making them suitable for high-performance applications.

Environmental and safety considerations are also paramount when working with N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide. While it is not classified as a hazardous substance, proper handling protocols must be followed to minimize risks. Researchers often inquire about its toxicity profile and biodegradability, topics that are frequently explored in peer-reviewed studies.

In conclusion, N-[[Tetrahydro-4-(4-phenyl-2-thiazolyl)-2H-pyran-4-yl]methyl]-2-propenamide (CAS No. 2305455-07-4) represents a fascinating area of research with broad implications for science and industry. Its unique structure, combined with its potential applications, ensures that it will remain a subject of interest for years to come. As more studies are conducted, we can expect to uncover even more uses for this remarkable compound.